Cas no 1804144-75-9 (2-(Difluoromethoxy)-6-nitrophenylpropanal)
2-(Difluoromethoxy)-6-nitrophenylpropanal Chemical and Physical Properties
Names and Identifiers
-
- 2-(Difluoromethoxy)-6-nitrophenylpropanal
-
- Inchi: 1S/C10H9F2NO4/c1-6(5-14)9-7(13(15)16)3-2-4-8(9)17-10(11)12/h2-6,10H,1H3
- InChI Key: RYSBTMDOUSQHNM-UHFFFAOYSA-N
- SMILES: FC(OC1=CC=CC(=C1C(C=O)C)[N+](=O)[O-])F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 282
- XLogP3: 2.6
- Topological Polar Surface Area: 72.1
2-(Difluoromethoxy)-6-nitrophenylpropanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014004856-250mg |
2-(Difluoromethoxy)-6-nitrophenylpropanal |
1804144-75-9 | 97% | 250mg |
484.80 USD | 2021-06-22 | |
| Alichem | A014004856-500mg |
2-(Difluoromethoxy)-6-nitrophenylpropanal |
1804144-75-9 | 97% | 500mg |
831.30 USD | 2021-06-22 | |
| Alichem | A014004856-1g |
2-(Difluoromethoxy)-6-nitrophenylpropanal |
1804144-75-9 | 97% | 1g |
1,519.80 USD | 2021-06-22 |
2-(Difluoromethoxy)-6-nitrophenylpropanal Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on 2-(Difluoromethoxy)-6-nitrophenylpropanal
Introduction to 2-(Difluoromethoxy)-6-nitrophenylpropanal (CAS No. 1804144-75-9)
2-(Difluoromethoxy)-6-nitrophenylpropanal, identified by its Chemical Abstracts Service (CAS) number 1804144-75-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both a nitro group and a difluoromethoxy substituent, which endows it with unique chemical properties and potential biological activities. The structural framework of this aldehyde derivative consists of a phenyl ring modified at the 2-position by a difluoromethoxy group and at the 6-position by a nitro group, with an aldehyde functional group attached to the propanal side chain. Such structural features make it a promising candidate for further investigation in drug discovery and development.
The difluoromethoxy moiety is particularly noteworthy due to its ability to influence the electronic properties of the aromatic system, thereby modulating reactivity and interaction with biological targets. In recent years, compounds containing difluoromethoxy groups have been extensively studied for their potential in enhancing metabolic stability, improving binding affinity, and altering pharmacokinetic profiles of drug candidates. The nitro group, on the other hand, is a well-known pharmacophore that can contribute to both lipophilicity and electronic effects, making it valuable in designing molecules with specific biological activities. The combination of these two functional groups in 2-(Difluoromethoxy)-6-nitrophenylpropanal suggests that it may exhibit properties that are not observed with either moiety alone.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such complex molecules with greater accuracy. Studies have shown that the presence of both electron-withdrawing nitro and electron-donating difluoromethoxy groups can lead to a molecule with enhanced binding interactions at various biological targets. For instance, computational studies on related compounds have indicated that this structural motif may be effective in targeting enzymes involved in inflammatory pathways, making 2-(Difluoromethoxy)-6-nitrophenylpropanal a potential lead compound for therapeutic intervention in inflammatory diseases.
In the realm of medicinal chemistry, the synthesis of novel compounds like 2-(Difluoromethoxy)-6-nitrophenylpropanal often involves multi-step organic transformations that require precise control over reaction conditions. The synthesis typically begins with the preparation of a nitro-substituted phenol derivative, which is then coupled with a difluoromethylating agent under appropriate conditions. The introduction of the aldehyde functionality at the terminal position of the propanal side chain adds another layer of complexity to the synthetic route but is crucial for achieving the desired molecular architecture. Researchers have explored various catalytic systems and reaction media to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications.
The biological evaluation of 2-(Difluoromethoxy)-6-nitrophenylpropanal has been a focus of several recent studies aimed at identifying new therapeutic agents. Preliminary in vitro assays have suggested that this compound may possess inhibitory activity against certain enzymes implicated in disease pathogenesis. For example, studies have indicated potential activity against cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain mediation. Additionally, its interaction with other biological targets such as kinases and transcription factors has been explored, providing insights into its possible mechanisms of action.
The impact of fluorine atoms on pharmaceutical molecules cannot be overstated. The introduction of fluorine into organic structures often leads to significant changes in physicochemical properties, including lipophilicity, metabolic stability, and cell membrane penetration. In the case of 2-(Difluoromethoxy)-6-nitrophenylpropanal, the two fluorine atoms are positioned in such a way that they can influence both local electronic effects and overall molecular polarity. This balance is critical for achieving optimal pharmacological profiles, as it allows the compound to interact favorably with biological targets while maintaining favorable pharmacokinetic characteristics.
As research continues to evolve, new methodologies for studying complex molecules like 2-(Difluoromethoxy)-6-nitrophenylpropanal are being developed. Techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography provide detailed information about molecular structure and conformation, which are essential for understanding biological activity. Furthermore, advances in bioinformatics have allowed researchers to integrate vast amounts of data from various sources to identify potential drug candidates more efficiently. These tools collectively contribute to a more comprehensive understanding of how structural features influence biological function.
The future prospects for 2-(Difluoromethoxy)-6-nitrophenylpropanal (CAS No. 1804144-75-9) remain promising as it continues to be explored in both academic and industrial settings. Ongoing research aims to optimize its synthetic routes for scalability and cost-effectiveness while investigating its potential applications in drug development. Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating laboratory findings into viable therapeutic options for patients worldwide. The unique combination of structural features present in this compound makes it a valuable asset in the quest for novel pharmaceuticals.
1804144-75-9 (2-(Difluoromethoxy)-6-nitrophenylpropanal) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)